![molecular formula C20H21N3O4S B2412728 ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 921093-45-0](/img/structure/B2412728.png)
ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
Description
Ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
-
Pharmacological Potential of Imidazo Pyridine Derivatives
- Field : Medicinal Chemistry
- Application : Imidazo pyridine derivatives, which have a structural resemblance to the fused imidazopyridine heterocyclic ring system, are known to play a crucial role in numerous disease conditions . They have been found to have medicinal potential as GABA A receptor positive allosteric modulators .
- Methods : The discovery of their bioactivity was made through biological investigations assessing their potential therapeutic significance .
- Results : Proton pump inhibitors, aromatase inhibitors, and NSAIDs were also found in this chemical group . They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
-
Synthesis of 2-Pyridones
- Field : Organic Chemistry
- Application : 2-pyridone compounds have versatile applications in different areas including biology, natural compounds, dyes, and fluorescent materials .
- Methods : The synthesis of 2-pyridone compounds is an important research field and has attracted a great deal of attention . New synthetic methods are classified into three classes including reactions based on pyridine rings, cyclization, and cycloaddition reactions .
- Results : The synthetic methods of 2-pyridone have been extensively and comprehensively reviewed .
properties
IUPAC Name |
ethyl 3-cyano-2-[(4-ethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S/c1-3-26-14-7-5-13(6-8-14)18(24)22-19-16(11-21)15-9-10-23(12-17(15)28-19)20(25)27-4-2/h5-8H,3-4,9-10,12H2,1-2H3,(H,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEGOVHPKDSDFGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OCC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate | |
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